(2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine

• IUPAC Name: N-[(2-fluorophenyl)methyl]-2-methoxy-5-nitroaniline
• InChI: InChI=1S/C14H13FN2O3/c1-20-14-7-6-11(17(18)19)8-13(14)16-9-10-4-2-3-5-12(10)15/h2-8,16H,9H2,1H3
• InChI Key: OWMBLVHRLHTFFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NCC2=CC=CC=C2F
• Molecular Formula: C14H13FN2O3
• Molecular Weight: 276.26 g/mol

Description

(2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine, also known as FMNPA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine is not fully understood. However, it is believed that this compound exerts its biological activity by interacting with specific targets in cells, leading to alterations in cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell death in cancer cells and inhibit the growth of bacteria. In addition, this compound has been shown to exhibit fluorescent properties, making it a useful tool for biological imaging.

Advantages and Limitations for Lab Experiments

(2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. In addition, this compound exhibits fluorescent properties, making it a useful tool for biological imaging. However, this compound also has some limitations. It is relatively unstable and can degrade over time, making it difficult to use in long-term experiments.

Future Directions

There are several future directions for the study of (2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine. One potential area of research is the development of this compound-based materials with unique properties. Another area of research is the investigation of the mechanism of action of this compound. Additionally, this compound could be further studied for its potential applications in medicinal chemistry and biological imaging.

Synthesis Methods

(2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine can be synthesized using a multi-step process that involves the reaction of 2-fluorobenzaldehyde with 2-methoxy-5-nitroaniline in the presence of a base catalyst. The resulting intermediate is then reduced using a reducing agent to yield this compound.

Scientific Research Applications

(2-fluorobenzyl)(2-methoxy-5-nitrophenyl)amine has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and biological imaging. In medicinal chemistry, this compound has been shown to exhibit anticancer and antimicrobial activity. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In biological imaging, this compound has been used as a fluorescent probe for the detection of biological molecules.